Cas no 2060026-95-9 (6-bromo-3,4-diethyl-2-methylquinoline)

• Product Name: 6-bromo-3,4-diethyl-2-methylquinoline
• CAS No: 2060026-95-9
• MF: C₁₄H₁₆BrN
• MW: 278.187542915344
• MDL: MFCD30499814
• CID: 5193131
• PubChem ID: 125452623
• Update Time: 2025-10-28

6-bromo-3,4-diethyl-2-methylquinoline Chemical and Physical Properties

Names and Identifiers

• CID 125452623
• Quinoline, 6-bromo-3,4-diethyl-2-methyl-
• 6-bromo-3,4-diethyl-2-methylquinoline

• MDL： MFCD30499814
• Inchi： 1S/C14H16BrN/c1-4-11-9(3)16-14-7-6-10(15)8-13(14)12(11)5-2/h6-8H,4-5H2,1-3H3
• InChI Key： NSUFKOQLLMFBBE-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=CC=2)C(CC)=C(CC)C=1C

Experimental Properties

• Density: 1.294±0.06 g/cm3(Predicted)
• Boiling Point: 352.6±37.0 °C(Predicted)
• pka: 5.98±0.50(Predicted)

Additional information on 6-bromo-3,4-diethyl-2-methylquinoline

Introduction to 6-bromo-3,4-diethyl-2-methylquinoline (CAS No. 2060026-95-9)

6-bromo-3,4-diethyl-2-methylquinoline, identified by its Chemical Abstracts Service (CAS) number 2060026-95-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and therapeutic potential. The structural features of 6-bromo-3,4-diethyl-2-methylquinoline, including the presence of bromine, ethyl, and methyl substituents, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The quinoline scaffold has a rich history in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. Among these derivatives, 6-bromo-3,4-diethyl-2-methylquinoline stands out due to its specific substitution pattern, which enhances its interaction with biological targets. The bromine atom at the 6-position provides a handle for further functionalization via cross-coupling reactions, while the ethyl and methyl groups at the 3 and 4 positions modulate electronic and steric properties, influencing binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 6-bromo-3,4-diethyl-2-methylquinoline with various biological targets. These studies suggest that the compound may interact with enzymes and receptors involved in cancer progression and inflammation. For instance, preliminary docking studies have indicated potential binding to kinases and transcription factors, which are critical in regulating cell growth and differentiation. Such findings align with the growing interest in quinoline derivatives as candidates for novel therapeutic agents.

The synthesis of 6-bromo-3,4-diethyl-2-methylquinoline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by bromination and methylation at specific positions on the quinoline core. The use of advanced catalytic systems has improved the efficiency of these reactions, reducing unwanted side products and enhancing scalability. These synthetic methodologies are crucial for producing sufficient quantities of the compound for preclinical studies.

In preclinical research, 6-bromo-3,4-diethyl-2-methylquinoline has been evaluated for its potential in treating various diseases. Notably, studies have explored its activity against certain types of cancer cells by inhibiting key signaling pathways involved in tumor growth. The bromine substituent facilitates further derivatization into more complex molecules with enhanced bioactivity. Additionally, the ethyl and methyl groups contribute to improved solubility and membrane permeability, which are essential for drug delivery systems.

The pharmacokinetic properties of 6-bromo-3,4-diethyl-2-methylquinoline are also under investigation to optimize its therapeutic window. Metabolic stability studies have revealed that the compound undergoes selective biotransformation in vivo, suggesting potential for targeted drug action with minimal systemic toxicity. These findings are particularly encouraging for developing next-generation quinoline-based therapeutics that balance efficacy with safety.

Future directions in the research of 6-bromo-3,4-diethyl-2-methylquinoline include exploring its role in combination therapies with other anti-cancer agents. Synergistic effects between quinoline derivatives and conventional chemotherapeutics could lead to more effective treatment regimens with reduced side effects. Furthermore, investigating the compound's mechanism of action at a molecular level will provide insights into its therapeutic potential and guide further structural modifications.

The versatility of 6-bromo-3,4-diethyl-2-methylquinoline as a chemical scaffold makes it an attractive candidate for drug discovery programs aimed at addressing unmet medical needs. Its unique structural features offer opportunities for designing novel compounds with improved pharmacological profiles. As research continues to uncover new applications for this derivative, it is poised to play a significant role in advancing pharmaceutical science.